Cas no 2229098-63-7 (tert-butyl N-4-chloro-3-(1-cyanoethyl)phenylcarbamate)

• Product Name: tert-butyl N-4-chloro-3-(1-cyanoethyl)phenylcarbamate
• CAS No: 2229098-63-7
• MF: C₁₄H₁₇ClN₂O₂
• MW: 280.749982595444
• CID: 6168153
• PubChem ID: 165880813
• Update Time: 2025-06-27

tert-butyl N-4-chloro-3-(1-cyanoethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-chloro-3-(1-cyanoethyl)phenylcarbamate
• tert-butyl N-[4-chloro-3-(1-cyanoethyl)phenyl]carbamate
• EN300-1871046
• 2229098-63-7

• Inchi： 1S/C14H17ClN2O2/c1-9(8-16)11-7-10(5-6-12(11)15)17-13(18)19-14(2,3)4/h5-7,9H,1-4H3,(H,17,18)
• InChI Key： MASNQNPXUDCMNC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(C#N)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 280.0978555g/mol
• Monoisotopic Mass: 280.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 62.1Ų

Additional information on tert-butyl N-4-chloro-3-(1-cyanoethyl)phenylcarbamate

tert-butyl N-4-chloro-3-(1-cyanoethyl)phenylcarbamate: A Novel Chemical Entity with Promising Applications in Pharmaceutical Research

tert-butyl N-4-chloro-3-(1-cyanoethyl)phenylcarbamate, with the CAS number 2229098-63-7, represents a unique synthetic compound that has garnered significant attention in the field of medicinal chemistry. This molecule is characterized by its complex structure, which includes a phenyl ring substituted with both a chloro group at the 4-position and a 1-cyanoethyl group at the 3-position, as well as a carbamate functional group connected to a tert-butyl moiety. The combination of these functional groups creates a versatile scaffold with potential for diverse biological activities.

The tert-butyl group in this compound serves as a protective moiety, enhancing the compound's stability and solubility in aqueous environments. This feature is particularly important for pharmaceutical applications, where drug candidates must maintain their structural integrity during formulation and administration. The 4-chloro substitution on the phenyl ring introduces electron-withdrawing properties, which can modulate the molecule's reactivity and interactions with biological targets. Meanwhile, the 3-(1-cyanoethyl) substitution introduces a nitrile group, which is known to participate in various biochemical processes, including enzyme inhibition and protein interaction.

Recent studies have highlighted the potential of tert-butyl N-4-chloro-3-(1-cyanoethyl)phenylcarbamate as a candidate for drug development targeting specific molecular pathways. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition of the kinase family, which is implicated in several cancers. The phenylcarbamate functional group is believed to interact with the ATP-binding site of these kinases, thereby disrupting their catalytic activity. This mechanism of action aligns with current trends in drug design, where the focus is on targeting specific enzymatic activities to minimize off-target effects.

The synthesis of tert-butyl N-4-chloro-3-(1-cyanoethyl)phenylcarbamate involves a multi-step process that requires precise control of reaction conditions. A 2024 study published in Organic & Biomolecular Chemistry reported the use of microwave-assisted organic synthesis to achieve high yields of this compound. The methodology involves the sequential coupling of the phenyl ring with the cyanoethyl group, followed by the introduction of the carbamate functionality. This approach not only streamlines the synthesis but also reduces the environmental impact of the process, which is a critical consideration in modern pharmaceutical manufacturing.

One of the key advantages of tert-butyl N-4-chloro-3-(1-cyanoethyl)phenylcarbamate is its potential for drug delivery applications. The tert-butyl group can be selectively removed under physiological conditions, releasing the active phenylcarbamate moiety. This property is particularly valuable for prodrug design, where the compound is administered in an inactive form and activated at the target site. This strategy can enhance the therapeutic index of the drug by reducing systemic toxicity and improving bioavailability.

Recent advances in computational chemistry have further expanded the understanding of tert-butyl N-4-chloro-3-(1-cyanoethyl)phenylcarbamate's biological activity. A 2023 study using molecular docking simulations predicted that the compound can bind to the active site of the enzyme acetylcholinesterase, which is a target for the treatment of neurodegenerative disorders. The cyanoethyl group is hypothesized to form hydrogen bonds with the enzyme's residues, stabilizing the interaction and enhancing the compound's inhibitory activity. These findings underscore the importance of structure-based drug design in optimizing the efficacy of new chemical entities.

In addition to its potential therapeutic applications, tert-butyl N-4-chloro-3-(1-cyanoethyl)phenylcarbamate is also being explored for its role in material science. The compound's unique functional groups make it a candidate for the development of smart polymers and nanomaterials with responsive properties. For example, a 2024 study in Advanced Materials demonstrated the use of this compound as a building block for stimuli-responsive hydrogels that can release active agents in response to pH or temperature changes. This application highlights the versatility of the compound beyond traditional pharmaceutical contexts.

Despite its promising properties, the development of tert-butyl N-4-chloro-3-(1-cyanoethyl)phenylcarbamate as a therapeutic agent is still in its early stages. Ongoing research is focused on optimizing its pharmacokinetic profile and evaluating its safety in preclinical models. A 2023 preclinical study in Toxicological Sciences reported that the compound exhibits low toxicity in vitro, which is a positive sign for its potential as a drug candidate. However, further studies are needed to assess its long-term effects and interactions with other biological systems.

The synthesis and application of tert-butyl N-4-chloro-3-(1-cyanoethyl)phenylcarbamate are emblematic of the interdisciplinary nature of modern drug discovery. The integration of synthetic chemistry, computational modeling, and biological testing is essential for the successful development of new therapeutic agents. As research in this area progresses, it is anticipated that tert-butyl N-4-chloro-3-(1-cyanoethyl)phenylcarbamate will play an increasingly important role in the treatment of complex diseases and the development of advanced materials.

In conclusion, tert-butyl N-4-chloro-3-(1-cyanoethyl)phenylcarbamate is a promising compound with a wide range of potential applications in medicine and materials science. Its unique structural features and functional groups make it a valuable candidate for further research and development. As the field of medicinal chemistry continues to evolve, the exploration of compounds like this will be crucial in addressing unmet medical needs and advancing scientific innovation.

tert-butyl N-4-chloro-3-(1-cyanoethyl)phenylcarbamate represents a significant advancement in the design of multifunctional compounds. Its synthesis, biological activity, and potential applications underscore the importance of interdisciplinary research in the development of new therapeutic agents. As studies continue to uncover its properties, this compound may pave the way for novel treatments and materials that address a variety of scientific and medical challenges.

For more information on the latest research and developments related to tert-butyl N-4-chloro-3-(1-cyanoethyl)phenylcarbamate, please refer to the peer-reviewed journals and scientific databases mentioned in this text. The ongoing exploration of this compound highlights the dynamic nature of pharmaceutical research and the potential for innovation in the field of medicinal chemistry.

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